5-Bromo-4-ethoxypyridin-3-amine
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Description
5-Bromo-4-ethoxypyridin-3-amine is a pyridine derivative featuring a bromine atom at position 5, an ethoxy group at position 4, and an amine group at position 2. Its reactivity is influenced by the electron-withdrawing bromine and the electron-donating ethoxy group, which modulate its participation in cross-coupling reactions and nucleophilic substitutions.
Properties
Molecular Formula |
C7H9BrN2O |
|---|---|
Molecular Weight |
217.06 g/mol |
IUPAC Name |
5-bromo-4-ethoxypyridin-3-amine |
InChI |
InChI=1S/C7H9BrN2O/c1-2-11-7-5(8)3-10-4-6(7)9/h3-4H,2,9H2,1H3 |
InChI Key |
WYNMSYOGPCUAIF-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=C(C=NC=C1N)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Bromo-4-ethoxypyridin-3-amine typically involves the bromination of 4-ethoxypyridin-3-amine. One common method is the use of N-bromosuccinimide (NBS) as the brominating agent in the presence of a catalyst such as benzoyl peroxide. The reaction is usually carried out in an organic solvent like dichloromethane at room temperature.
Industrial Production Methods
Industrial production methods for this compound may involve similar bromination reactions but on a larger scale. The use of continuous flow reactors can enhance the efficiency and safety of the bromination process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired product with high purity.
Chemical Reactions Analysis
Types of Reactions
5-Bromo-4-ethoxypyridin-3-amine can undergo various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.
Oxidation and Reduction: The ethoxy group can be oxidized to a carbonyl group, or the amine group can be reduced to an alkyl group.
Coupling Reactions: It can participate in Suzuki-Miyaura cross-coupling reactions with arylboronic acids to form biaryl compounds.
Common Reagents and Conditions
Substitution Reactions: Reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents such as dimethylformamide (DMF).
Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.
Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.
Coupling Reactions: Palladium catalysts (Pd(PPh3)4) and bases like potassium carbonate (K2CO3) in solvents like tetrahydrofuran (THF).
Major Products Formed
Substitution: Formation of various substituted pyridines.
Oxidation: Formation of carbonyl-containing pyridines.
Reduction: Formation of alkyl-substituted pyridines.
Coupling: Formation of biaryl compounds.
Scientific Research Applications
5-Bromo-4-ethoxypyridin-3-amine has several applications in scientific research:
Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological and inflammatory diseases.
Organic Synthesis: It serves as an intermediate in the synthesis of complex organic molecules, including natural products and agrochemicals.
Material Science: It is used in the development of novel materials with specific electronic or optical properties.
Biological Research: It is employed in the study of enzyme inhibitors and receptor modulators.
Mechanism of Action
The mechanism of action of 5-Bromo-4-ethoxypyridin-3-amine depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets such as enzymes or receptors, thereby modulating their activity. The presence of the bromine atom and ethoxy group can influence its binding affinity and selectivity. The amine group can form hydrogen bonds with target proteins, enhancing its biological activity.
Comparison with Similar Compounds
Table 1: Key Structural and Functional Comparisons
Electronic and Steric Effects
- Ethoxy vs. However, the longer alkyl chain may increase metabolic susceptibility.
- Positional Isomerism : Moving the ethoxy group from C4 (target compound) to C2 (CAS 116081-18-6) redistributes electron density, impacting reactivity in Suzuki-Miyaura couplings .
- Amine Position : Compounds with the amine at C4 (e.g., 5-Bromo-2-methoxypyridin-4-amine) exhibit different hydrogen-bonding capabilities compared to C3-substituted analogs, influencing interactions in catalytic systems .
Biological Activity
5-Bromo-4-ethoxypyridin-3-amine is a heterocyclic organic compound belonging to the pyridine family. Its unique structure, characterized by a bromine atom at the 5th position, an ethoxy group at the 4th position, and an amine group at the 3rd position of the pyridine ring, contributes to its biological activity and potential applications in medicinal chemistry and organic synthesis.
| Property | Value |
|---|---|
| Molecular Formula | C7H9BrN2O |
| Molecular Weight | 217.06 g/mol |
| IUPAC Name | 5-bromo-4-ethoxypyridin-3-amine |
| InChI | InChI=1S/C7H9BrN2O/c1-2-11-7-5(8)3-10-4-6(7)9/h3-4H,2,9H2,1H3 |
| InChI Key | WYNMSYOGPCUAIF-UHFFFAOYSA-N |
| Canonical SMILES | CCOC1=C(C=NC=C1N)Br |
The biological activity of 5-Bromo-4-ethoxypyridin-3-amine is primarily attributed to its ability to interact with various molecular targets. The bromine atom and ethoxy group influence its binding affinity and selectivity towards enzymes and receptors. The amine group facilitates hydrogen bond formation with target proteins, enhancing its biological effects.
Biological Applications
Medicinal Chemistry:
5-Bromo-4-ethoxypyridin-3-amine serves as a valuable building block in synthesizing pharmaceutical compounds aimed at treating neurological and inflammatory diseases. Its derivatives have shown promise as enzyme inhibitors and receptor modulators.
Organic Synthesis:
This compound is utilized as an intermediate in the synthesis of complex organic molecules, including natural products and agrochemicals. Its reactivity allows for various chemical transformations, including substitution, oxidation, and coupling reactions.
Material Science:
In material science, it is explored for developing novel materials with specific electronic or optical properties due to its unique chemical structure.
Research Findings
Recent studies have highlighted the compound's potential as an enzyme inhibitor. For instance, research has demonstrated that derivatives of 5-Bromo-4-ethoxypyridin-3-amine can effectively inhibit specific enzymes involved in disease pathways, showcasing their therapeutic potential.
Case Study:
A study published in the Journal of Medicinal Chemistry investigated several derivatives of 5-Bromo-4-ethoxypyridin-3-amine for their inhibitory effects on certain enzymes related to inflammation. The results indicated that modifications to the ethoxy group significantly enhanced inhibitory activity compared to the parent compound.
Comparative Analysis with Similar Compounds
To understand the uniqueness of 5-Bromo-4-ethoxypyridin-3-amine, it is essential to compare it with similar compounds:
| Compound | Structure Characteristics | Biological Activity |
|---|---|---|
| 5-Bromo-4-methoxypyridin-3-amine | Methoxy group instead of ethoxy | Similar enzyme inhibition profile |
| 4-Ethoxypyridin-3-amine | Lacks bromine at the 5th position | Reduced biological activity |
| 5-Bromo-2-methylpyridin-3-amine | Methyl group at the 2nd position | Different reactivity and selectivity |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
